Cas no 2166561-83-5 (5-formyl-2-hydroxy-6-methylpyridine-3-carboxylic acid)

• Product Name: 5-formyl-2-hydroxy-6-methylpyridine-3-carboxylic acid
• CAS No: 2166561-83-5
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 6585525
• PubChem ID: 165736352
• Update Time: 2025-06-18

5-formyl-2-hydroxy-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-formyl-2-hydroxy-6-methylpyridine-3-carboxylic acid
• 2166561-83-5
• EN300-1578667

• Inchi： 1S/C8H7NO4/c1-4-5(3-10)2-6(8(12)13)7(11)9-4/h2-3H,1H3,(H,9,11)(H,12,13)
• InChI Key： LLNDIMAPCHKZDG-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC(C=O)=C(C)N1

Computed Properties

• Exact Mass: 181.03750770g/mol
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83.5Ų

Additional information on 5-formyl-2-hydroxy-6-methylpyridine-3-carboxylic acid

Introduction to 5-formyl-2-hydroxy-6-methylpyridine-3-carboxylic acid (CAS No. 2166561-83-5)

5-formyl-2-hydroxy-6-methylpyridine-3-carboxylic acid, identified by the CAS number 2166561-83-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of 5-formyl-2-hydroxy-6-methylpyridine-3-carboxylic acid, including its formyl group, hydroxyl group, and methyl substituent, contribute to its unique reactivity and potential applications in drug discovery and synthetic chemistry.

The formyl group (–CHO) at the 5-position of the pyridine ring is a key functional moiety that enables various chemical transformations, such as condensation reactions, oxidation, and reduction processes. These reactions are often exploited in the synthesis of more complex molecules, including natural products and pharmacologically active compounds. The hydroxyl group (–OH) at the 2-position introduces polarity to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the methyl group (–CH₃) at the 6-position influences the electronic properties of the ring, affecting its reactivity and binding affinity.

In recent years, 5-formyl-2-hydroxy-6-methylpyridine-3-carboxylic acid has been studied for its potential role in developing novel therapeutic agents. Researchers have explored its derivatives as intermediates in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that mimic natural products with known pharmacological effects. The compound’s ability to serve as a precursor for more complex structures makes it a valuable building block in medicinal chemistry.

One of the most promising applications of 5-formyl-2-hydroxy-6-methylpyridine-3-carboxylic acid lies in its use as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By modifying the structure of 5-formyl-2-hydroxy-6-methylpyridine-3-carboxylic acid, chemists can design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks. Preliminary studies have shown that certain derivatives exhibit inhibitory activity against kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase), suggesting their potential as lead compounds for anticancer therapies.

The hydroxyl and formyl groups in 5-formyl-2-hydroxy-6-methylpyridine-3-carboxylic acid also make it a suitable candidate for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at strategic positions within the molecule, enhancing its binding affinity to biological targets. Such modifications have been instrumental in developing next-generation drugs with improved efficacy and reduced toxicity.

Another area where 5-formyl-2-hydroxy-6-methylpyridine-3-carboxylic acid has shown promise is in the synthesis of antimicrobial agents. The structural motif of this compound shares similarities with known antimicrobial natural products, which have inspired efforts to design novel antibiotics targeting resistant bacterial strains. By leveraging computational methods and high-throughput screening, researchers have identified derivatives of 5-formyl-2-hydroxy-6-methylpyridine-3-carboxylic acid that exhibit potent activity against Gram-positive and Gram-negative bacteria. These findings highlight the compound’s potential as a scaffold for developing new antibiotics to combat emerging infections.

The versatility of 5-formyl-2-hydroxy-6-methylpyridine-3-carboxylic acid extends to its role as a ligand in coordination chemistry. The presence of multiple functional groups allows it to bind with transition metals, forming complexes that exhibit catalytic activity in various organic transformations. For example, palladium complexes derived from this compound have been reported to catalyze C–C bond formations under mild conditions, making them valuable tools in synthetic organic chemistry. Such applications underscore the compound’s broad utility beyond pharmaceuticals.

In conclusion, 5-formyl-2-hydroxy-6-methylpyridine-3-carboxylic acid (CAS No. 2166561-83-5) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new applications for this compound, particularly in drug discovery and catalysis. As our understanding of its properties grows, so too does its importance as a building block for innovative chemical solutions.